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Compound of Interest

Compound Name: Cyclopentyl acetate

Cat. No.: B3058972 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of chemical waste is a critical aspect of laboratory safety and

environmental responsibility. This document provides detailed, step-by-step guidance for the

safe disposal of cyclopentyl acetate, ensuring compliance with safety regulations and

minimizing environmental impact. Adherence to these procedures is essential for maintaining a

safe and efficient laboratory environment.

Immediate Safety and Hazard Information
While cyclopentyl acetate is not classified as a hazardous substance or mixture under the

Globally Harmonized System (GHS), it is a combustible solid and requires careful handling to

mitigate risks.[1] Key safety considerations include wearing appropriate personal protective

equipment (PPE), such as chemical-resistant gloves and safety goggles, to prevent skin and

eye contact.[2]

Summary of Key Safety and Physical Data
For quick reference, the following table summarizes essential quantitative data for cyclopentyl
acetate, crucial for its safe handling and storage prior to disposal.
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Property Value Source

Storage Class Code 11 - Combustible Solids

Flash Point
110.00 °F (43.60 °C)

(estimated)
[3]

Boiling Point
159.03 °C @ 760.00 mm Hg

(estimated)
[3]

Vapor Pressure
2.552000 mmHg @ 25.00 °C

(estimated)
[3]

Water Solubility
1359 mg/L @ 25 °C

(estimated)
[3]

Step-by-Step Disposal Protocol
The disposal of cyclopentyl acetate must be conducted in accordance with national and local

regulations.[1] The following protocol outlines the general steps for its proper disposal in a

laboratory setting.

Step 1: Waste Identification and Segregation

Designate as Chemical Waste: As soon as cyclopentyl acetate is intended for disposal, it

must be managed as chemical waste.

Maintain Original Container: Whenever possible, leave the chemical in its original container.

[1]

Avoid Mixing Waste: Do not mix cyclopentyl acetate waste with other waste streams.[1]

This prevents potentially hazardous reactions and ensures proper disposal routing.

Step 2: Waste Collection and Storage

Use Appropriate Containers: If the original container is not viable, use a clearly labeled,

sealed container suitable for chemical waste.
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Proper Labeling: Ensure the container is clearly labeled with "Cyclopentyl Acetate Waste"

and any other information required by your institution's Environmental Health and Safety

(EHS) department.

Safe Storage: Store the waste container in a well-ventilated, designated waste accumulation

area, away from heat and ignition sources.

Step 3: Accidental Spill Response

In the event of a spill, prompt and appropriate action is necessary:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Contain the Spill: Cover drains to prevent environmental contamination.[1]

Absorb and Collect: Use an inert absorbent material (e.g., sand, silica gel) to soak up the

spill.[4]

Package for Disposal: Carefully collect the absorbent material and place it in a labeled

hazardous waste container.

Decontaminate: Clean the spill area thoroughly.

Report the Spill: Report the incident to your laboratory supervisor and EHS department as

per your institution's protocol.

Step 4: Final Disposal

Contact EHS: Your institution's EHS department or a licensed hazardous waste disposal

contractor is responsible for the final removal and disposal of the chemical waste.[5]

Follow Institutional Procedures: Adhere to your institution's specific procedures for

requesting a hazardous waste pickup, which may involve online forms or direct contact with

the EHS office.[5]

Regulatory Compliance: The waste must be disposed of at an approved waste disposal plant

in accordance with all applicable regulations.[4][6]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

cyclopentyl acetate.
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Waste Generation & Initial Handling
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Caption: Cyclopentyl Acetate Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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